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Compound of Interest

Compound Name: 2,2-Dimethylsuccinic acid

Cat. No.: B146840 Get Quote

For Research Purposes Only

Introduction
2,2-Dimethylsuccinic acid is a dicarboxylic acid that serves as a valuable tool in various

laboratory settings. Its unique structure, featuring gem-dimethyl groups on the succinic acid

backbone, imparts specific chemical and physical properties that make it a subject of interest in

biochemical and metabolic research. These application notes provide an overview of its use as

an enzyme inhibitor and detail protocols for its application and quantification.

Physicochemical Properties
Property Value Reference

Molecular Formula C₆H₁₀O₄ [1]

Molecular Weight 146.14 g/mol [1]

Appearance White to off-white solid [1]

Melting Point 140.5 °C [1]

Solubility
70 mg/mL in water at 14 °C;

Soluble in DMSO
[1]
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Enzyme Inhibition: Carboxypeptidase A
2,2-Dimethylsuccinic acid is recognized as a potent inhibitor of carboxypeptidases,

particularly carboxypeptidase A (CPA).[2] Carboxypeptidases are zinc-containing

metalloproteases that cleave the C-terminal peptide bond of proteins and peptides. Inhibition of

these enzymes is a key area of research for understanding their physiological roles and for the

development of therapeutic agents.

While a specific inhibition constant (Ki) for 2,2-dimethylsuccinic acid is not readily available in

the cited literature, a closely related homolog, 2-methyl-2-ethylsuccinic acid (MESA), is a highly

potent inhibitor of CPA with a Ki of 0.11 µM for the racemic mixture.[2] The inhibitory activity is

attributed to the gem-dialkyl group, which is thought to occupy a specific cavity in the enzyme's

active site.[2] The carboxylate groups of the inhibitor likely coordinate with the active site zinc

ion, mimicking the substrate's C-terminal residue.

Proposed Inhibitory Mechanism of 2,2-Dimethylsuccinic Acid on Carboxypeptidase A
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Prepare Stock Solutions
(Enzyme, Inhibitor, Substrate)

Set up 96-well plate with buffer and inhibitor dilutions

Add Carboxypeptidase A to wells

Pre-incubate at 37°C for 15 min

Initiate reaction by adding substrate

Measure absorbance kinetically

Calculate initial velocities (V₀)

Plot data (e.g., Lineweaver-Burk)

Determine Ki value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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